Cas no 1807056-78-5 (2-Iodo-5-methylnicotinonitrile)

• Product Name: 2-Iodo-5-methylnicotinonitrile
• CAS No: 1807056-78-5
• MF: C₇H₅IN₂
• MW: 244.032473325729
• CID: 4904664
• Update Time: 2025-05-21

2-Iodo-5-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-methylnicotinonitrile

• Inchi： 1S/C7H5IN2/c1-5-2-6(3-9)7(8)10-4-5/h2,4H,1H3
• InChI Key： YIGZQPZBJFXJJW-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C=N1)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Iodo-5-methylnicotinonitrile

2-Iodo-5-Methylnicotinonitrile: A Comprehensive Overview

The compound 2-Iodo-5-methylnicotinonitrile, identified by the CAS number CAS No. 1807056-78-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of nicotinonitriles, which are derivatives of nicotinic acid, a key component in various biochemical processes. The presence of the iodo group at the 2-position and a methyl group at the 5-position introduces unique chemical properties that make this compound valuable for both academic research and industrial applications.

Recent studies have highlighted the importance of 2-Iodo-5-methylnicotinonitrile in medicinal chemistry. Researchers have explored its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel drugs targeting various diseases. The iodo group at the 2-position facilitates nucleophilic substitution reactions, enabling chemists to modify the molecule for specific therapeutic purposes. For instance, substitution reactions have been utilized to create derivatives with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

In addition to its role in drug discovery, 2-Iodo-5-methylnicotinonitrile has been employed in materials science applications. The compound's ability to undergo cyclization reactions has made it a valuable building block for constructing complex heterocyclic frameworks. These frameworks are essential components in advanced materials, such as organic semiconductors and coordination polymers. Recent advancements in this area have demonstrated how these materials can be tailored for use in flexible electronics and energy storage devices.

The synthesis of 2-Iodo-5-methylnicotinonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Starting from nicotinic acid derivatives, chemists employ iodination and methylation reactions to introduce the functional groups at specific positions on the molecule. The optimization of these reaction conditions has been a focal point of recent research, with studies focusing on improving yield and selectivity while minimizing environmental impact.

The chemical stability and reactivity of CAS No. 1807056-78-5 make it an ideal candidate for exploring novel chemical transformations. For example, researchers have investigated its participation in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which has enabled the construction of biaryl structures with high precision. These structures are highly sought after in pharmaceuticals due to their ability to modulate biological activity effectively.

Beyond its synthetic applications, 2-Iodo-5-methylnicotinonitrile has also been studied for its potential in analytical chemistry. Its distinct spectroscopic properties make it a useful probe for studying reaction mechanisms and intermolecular interactions. Recent advances in spectroscopy techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have provided deeper insights into the electronic structure and reactivity of this compound.

In conclusion, 2-Iodo-5-methylnicotinonitrile, or CAS No. 1807056-78-5, stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research, positioning it as a key player in both academic and industrial settings. As advancements in synthetic methodologies and materials science progress, the potential for new discoveries involving this compound remains vast and promising.